Cas no 88346-47-8 (Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)-)

Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)- structure
88346-47-8 structure
Product Name:Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)-
CAS No:88346-47-8
MF:C12H19ClN2
MW:226.745661973953
CID:636219
PubChem ID:11535934
Update Time:2025-04-19

Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)-
    • 2,5-di(butan-2-yl)-3-chloropyrazine
    • 88346-47-8
    • DTXSID80468200
    • Inchi: 1S/C12H19ClN2/c1-5-8(3)10-7-14-11(9(4)6-2)12(13)15-10/h7-9H,5-6H2,1-4H3
    • InChI Key: MCTAFUUCPZHXMN-UHFFFAOYSA-N
    • SMILES: ClC1C(C(C)CC)=NC=C(C(C)CC)N=1

Computed Properties

  • Exact Mass: 226.1236763g/mol
  • Monoisotopic Mass: 226.1236763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 25.8Ų
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